Cas no 91915-69-4 (7-Quinolinol, 2,4-bis(trifluoromethyl)-)

7-Quinolinol, 2,4-bis(trifluoromethyl)- structure
91915-69-4 structure
Product Name:7-Quinolinol, 2,4-bis(trifluoromethyl)-
CAS No:91915-69-4
MF:C11H5F6NO
MW:281.153923749924
CID:747955
Update Time:2023-11-18

7-Quinolinol, 2,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 7-Quinolinol, 2,4-bis(trifluoromethyl)-
    • 2,4-bis(trifluoromethyl)-1H-quinolin-7-one
    • 2,4-Bis(trifluoromethyl)quinolin-7(1H)-one
    • CID 136241321
    • Inchi: 1S/C11H5F6NO/c12-10(13,14)7-4-9(11(15,16)17)18-8-3-5(19)1-2-6(7)8/h1-4,19H
    • InChI Key: KCNMMEYVKULLNY-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)N=C2C=C(C=CC=12)O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 328
  • Topological Polar Surface Area: 33.1

Experimental Properties

  • Density: 1.542±0.06 g/cm3(Predicted)
  • Melting Point: 212 °C
  • Boiling Point: 282.2±35.0 °C(Predicted)
  • pka: 7.89±0.40(Predicted)
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